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Compound of Interest

Compound Name: TAMRA-PEG4-acid

Cat. No.: B611140 Get Quote

Introduction: This technical guide provides a comprehensive overview of TAMRA-PEG4-acid, a

versatile fluorescent dye widely utilized in biological research and drug development.

Comprising a photostable tetramethylrhodamine (TAMRA) core, a hydrophilic tetra-

polyethylene glycol (PEG4) spacer, and a reactive carboxylic acid group, this molecule is an

essential tool for the covalent labeling of biomolecules. Its unique structure offers a

combination of bright, red-orange fluorescence, enhanced aqueous solubility, and a reactive

handle for straightforward conjugation to primary amines, making it invaluable for applications

ranging from fluorescence microscopy to Förster Resonance Energy Transfer (FRET) assays.

Core Properties of TAMRA-PEG4-Acid
TAMRA-PEG4-acid is engineered for high performance in bioconjugation applications. The

TAMRA fluorophore provides the strong fluorescent signal, while the PEG4 linker improves

solubility and minimizes steric hindrance upon conjugation. The terminal carboxylic acid allows

for a targeted reaction with primary amines on proteins, peptides, and other biomolecules.

Data Presentation: Physicochemical and Photophysical
Properties
The quantitative properties of TAMRA-PEG4-acid are summarized in the tables below for easy

reference.

Table 1: Physicochemical Properties
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Property Value Reference(s)

Molecular Formula C₃₆H₄₃N₃O₁₀ [1][2]

Molecular Weight 677.8 g/mol [1][3][4]

CAS Number 1909223-02-4

Purity Typically ≥98%

Appearance
Dark red solid / Reddish-brown

liquid

Solubility Water, DMSO, DMF, DCM

| Storage Conditions | -20°C, protect from light and moisture | |

Table 2: Photophysical Properties

Property Value Reference(s)

Excitation Maximum (λex) ~553 nm

Emission Maximum (λem) ~575 nm

Molar Extinction Coefficient (ε) ~80,000 M⁻¹cm⁻¹ at 553 nm

Quantum Yield (Φ) ~0.3 - 0.5

| Fluorescence Color | Red-Orange | |

Principles of Reactivity and Applications
The utility of TAMRA-PEG4-acid is derived from its heterobifunctional structure, which enables

the stable linkage of a bright fluorophore to a biological target.

The TAMRA Core: Tetramethylrhodamine is a highly photostable fluorophore that emits a

bright, orange-red signal. It is often used as an acceptor in FRET pairs with green-emitting

fluorophores like fluorescein (FITC).
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The PEG4 Spacer: The tetra-polyethylene glycol linker is a flexible, hydrophilic chain that

serves two primary purposes. First, it significantly increases the water solubility of the

otherwise hydrophobic TAMRA dye, which is crucial for reactions in aqueous biological

buffers. Second, it acts as a spacer arm to physically separate the fluorophore from the

target biomolecule, reducing the risk of steric hindrance or quenching of the fluorescence

signal.

The Carboxylic Acid Group: This terminal functional group is the reactive handle for

conjugation. It does not react spontaneously with amines but can be readily converted into a

reactive ester using carbodiimide chemistry, most commonly with 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC) in the presence of N-hydroxysuccinimide (NHS).

This activated NHS ester then efficiently reacts with primary amines (e.g., the N-terminus of

a protein or the side chain of a lysine residue) to form a highly stable amide bond.

TAMRA-PEG4-Acid
(-COOH)

Activated NHS Ester
Intermediate

Activators
(EDC, NHS)

Stable TAMRA-Labeled
Bioconjugate

Biomolecule
with Primary Amine (-NH2)

Click to download full resolution via product page

Amine conjugation workflow for TAMRA-PEG4-acid.

Common Applications:

Fluorescent Labeling: Covalent labeling of proteins, antibodies, peptides, and amine-

modified oligonucleotides.

Fluorescence Microscopy: Visualization of labeled biomolecules in fixed or living cells.

Flow Cytometry: Identification and sorting of cells labeled with TAMRA-conjugated

antibodies.
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FRET Assays: Use as an acceptor fluorophore to study protein-protein interactions or

conformational changes.

PROTAC Development: Incorporation as a fluorescent tag in Proteolysis Targeting Chimeras

(PROTACs) for visualization and assay development.

Experimental Protocols
The following protocols provide a general framework for the use of TAMRA-PEG4-acid.

Optimization may be required based on the specific biomolecule and application.

Protocol 1: Covalent Labeling of Proteins
This protocol describes the activation of the carboxylic acid on TAMRA-PEG4-acid with EDC

and NHS, followed by conjugation to a protein.

Materials:

TAMRA-PEG4-acid

Protein of interest (in an amine-free buffer like PBS or MES, pH 7.2-7.5)

Anhydrous Dimethylsulfoxide (DMSO)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS)

Activation Buffer (e.g., 0.1 M MES, 0.5 M NaCl, pH 6.0)

Reaction Buffer (e.g., 0.1 M Sodium Phosphate, 0.15 M NaCl, pH 7.5)

Purification column (e.g., Sephadex G-25 size-exclusion column)

Methodology:

Reagent Preparation:

Prepare a 10 mg/mL stock solution of TAMRA-PEG4-acid in anhydrous DMSO.
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Prepare 10 mg/mL stock solutions of EDC and NHS in Activation Buffer immediately

before use.

Dissolve the protein in Reaction Buffer at a concentration of 2-10 mg/mL.

Activation of TAMRA-PEG4-Acid:

In a microfuge tube, combine a 10-20 fold molar excess of TAMRA-PEG4-acid with an

equivalent molar amount of both EDC and NHS.

Incubate for 15-30 minutes at room temperature to form the reactive NHS ester.

Conjugation Reaction:

Add the activated dye mixture directly to the protein solution.

Incubate the reaction for 1-2 hours at room temperature or overnight at 4°C, protected

from light.

Purification:

Separate the labeled protein conjugate from unreacted dye and reagents using a size-

exclusion chromatography column (e.g., Sephadex G-25) equilibrated with a suitable

storage buffer (e.g., PBS). The labeled protein will elute first.
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1. Preparation

2. Reaction

3. Purification & Analysis

Prepare Protein
in Reaction Buffer

Add Activated Dye to Protein
Incubate 1-2h @ RT

Prepare Dye & Activators
(EDC/NHS) in DMSO/Buffer

Activate Dye with EDC/NHS

Purify via Size-Exclusion
Chromatography

Collect Labeled Protein
(First Eluting Fraction)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeled Conjugate
(Post-Purification)

RP-HPLC Analysis Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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